Cas no 2680752-78-5 ((4r)-1-acetyl-1-azaspiro3.3heptane-6-carboxylic acid)
(4r)-1-acetyl-1-azaspiro3.3heptane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680732-10-7
- (4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid
- 2680752-78-5
- EN300-28271408
- EN300-28271409
- 1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid
- (4r)-1-acetyl-1-azaspiro3.3heptane-6-carboxylic acid
-
- Inchi: 1S/C9H13NO3/c1-6(11)10-3-2-9(10)4-7(5-9)8(12)13/h7H,2-5H2,1H3,(H,12,13)
- InChI Key: UFXCHASFERFYCD-UHFFFAOYSA-N
- SMILES: OC(C1CC2(CCN2C(C)=O)C1)=O
Computed Properties
- Exact Mass: 183.08954328g/mol
- Monoisotopic Mass: 183.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 57.6Ų
(4r)-1-acetyl-1-azaspiro3.3heptane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28271409-1g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 1g |
$2599.0 | 2023-09-09 | ||
| Enamine | EN300-28271409-5g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 5g |
$7539.0 | 2023-09-09 | ||
| Enamine | EN300-28271409-10g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 10g |
$11178.0 | 2023-09-09 | ||
| Enamine | EN300-28271409-0.05g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 95.0% | 0.05g |
$2184.0 | 2025-03-19 | |
| Enamine | EN300-28271409-0.1g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 95.0% | 0.1g |
$2287.0 | 2025-03-19 | |
| Enamine | EN300-28271409-0.25g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 95.0% | 0.25g |
$2391.0 | 2025-03-19 | |
| Enamine | EN300-28271409-0.5g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 95.0% | 0.5g |
$2495.0 | 2025-03-19 | |
| Enamine | EN300-28271409-1.0g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 95.0% | 1.0g |
$2599.0 | 2025-03-19 | |
| Enamine | EN300-28271409-2.5g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 95.0% | 2.5g |
$5095.0 | 2025-03-19 | |
| Enamine | EN300-28271409-5.0g |
(4r)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid |
2680752-78-5 | 95.0% | 5.0g |
$7539.0 | 2025-03-19 |
(4r)-1-acetyl-1-azaspiro3.3heptane-6-carboxylic acid Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on (4r)-1-acetyl-1-azaspiro3.3heptane-6-carboxylic acid
Introduction to (4R)-1-Acetyl-1-Azaspiro[3.3]heptane-6-Carboxylic Acid (CAS No. 2680752-78-5)
Compound CAS No. 2680752-78-5, specifically identified as (4R)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique spirocyclic structure, has garnered considerable attention due to its promising biological activities and potential therapeutic applications.
The molecular framework of (4R)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid incorporates a spirocyclic core, which is a structural motif known for its ability to enhance binding affinity and selectivity in biological targets. The presence of an acetyl group at the 1-position and a carboxylic acid moiety at the 6-position further contributes to its chemical diversity and reactivity, making it a versatile scaffold for drug discovery.
In recent years, there has been a growing interest in spirocyclic compounds due to their unique conformational properties and potential to interact with biological receptors in novel ways. The stereochemistry of (4R)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid, particularly the (4R) configuration, has been meticulously optimized to maximize its pharmacological efficacy. This stereochemical precision is crucial in medicinal chemistry, as it ensures that the compound interacts selectively with its intended biological targets.
One of the most compelling aspects of (4R)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid is its potential application in the treatment of various neurological and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on key enzymes and receptors involved in pathophysiological processes such as neuroinflammation and pain signaling. For instance, research indicates that it may modulate the activity of cyclooxygenase (COX) enzymes, which are central mediators of inflammation.
The spirocyclic core of (4R)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid also contributes to its metabolic stability, a critical factor in drug development. Unlike many conventional small-molecule drugs that undergo rapid degradation in vivo, this compound has shown promise in maintaining its structural integrity over extended periods, thereby enhancing its bioavailability and therapeutic window.
Furthermore, the carboxylic acid functionality at the 6-position provides a site for further chemical modification, allowing for the development of derivatives with enhanced pharmacological properties. This flexibility makes (4R)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid a valuable scaffold for structure-based drug design, enabling researchers to fine-tune its interactions with biological targets.
Recent advancements in computational chemistry have also highlighted the potential of (4R)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid as a lead compound for virtual screening campaigns. High-throughput virtual screening techniques have identified several analogs with improved binding affinities and selectivities, suggesting that this compound may serve as a foundation for novel therapeutic agents.
The synthesis of (4R)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid presents unique challenges due to its complex spirocyclic structure. However, recent methodological developments have made it more feasible to produce this compound on a scalable basis. These advancements include novel catalytic approaches and optimized reaction conditions that enhance yield and purity.
In conclusion, (4R)-1-acetyl-1-azaspiro[3.3]heptane-6-carboxylic acid (CAS No. 2680752-78-5) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further investigation in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various human diseases.
2680752-78-5 ((4r)-1-acetyl-1-azaspiro3.3heptane-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)